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Compound of Interest

Compound Name: Cobalt(II) acetylacetonate

Cat. No.: B1366596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of cobalt(II) acetylacetonate, a

versatile coordination compound with significant applications in catalysis and materials science.

This document details its chemical synonyms, physical and chemical properties, and provides

explicit experimental protocols for its use in nanoparticle synthesis and thin-film deposition.

Chemical Identity and Synonyms
Cobalt(II) acetylacetonate, a cobalt coordination entity, consists of a central cobalt(2+) ion

coordinated to two acetylacetonate ligands.[1] This organometallic compound is soluble in

many organic solvents, a property that makes it a valuable precursor and catalyst in various

organic and inorganic syntheses.[2] A comprehensive list of its synonyms is provided below to

aid in literature searches and material sourcing.

Common Synonyms:

Bis(acetylacetonato)cobalt(II)

Cobalt(2+) acetylacetonate[2]

Cobalt diacetylacetonate

Cobaltous acetylacetonate[2]
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Co(acac)2

Systematic and Other Names:

Bis(2,4-pentanedionato)cobalt

Bis(2,4-pentanedionato)cobalt(II)

Cobalt, bis(2,4-pentanedionato-O,O')-

2,4-Pentanedione, cobalt(II) derivative

Physicochemical Properties
A summary of the key physical and chemical properties of cobalt(II) acetylacetonate is

presented in the table below. This data is essential for designing experimental setups and

understanding the compound's behavior under various conditions.
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Property Value

Molecular Formula C₁₀H₁₄CoO₄

Molecular Weight 257.15 g/mol [1]

Appearance
Blue to black crystals or purple fine crystalline

powder

Melting Point 165-170 °C (decomposes)

Solubility

Soluble in tetrahydrofuran (THF), dimethyl ether

(DME), N-methyl-2-pyrrolidone (NMP), 1,2-

dichloroethane (DCE), acetonitrile (MeCN),

chloroform, benzene, ethanol, and acetone.[3]

[4] Insoluble in water and methanol.[3]

Thermal Decomposition

In the absence of oxygen, it is stable up to 130

°C.[5] Thermal decomposition in an inert

atmosphere begins around 175 °C.[6] In the

presence of oxygen, it can be oxidized to

cobalt(II) acetate.[5] At 310 °C, it decomposes to

form cobalt oxide and metallic cobalt.[7]

Experimental Protocols
This section provides detailed methodologies for key experiments involving cobalt(II)
acetylacetonate, specifically in the synthesis of cobalt ferrite nanoparticles and the deposition

of cobalt oxide thin films via Metal-Organic Chemical Vapor Deposition (MOCVD).

Synthesis of Cobalt Ferrite (CoFe₂O₄) Nanoparticles via
Thermal Decomposition
This protocol describes the synthesis of monodisperse cobalt ferrite nanoparticles using

cobalt(II) acetylacetonate as a precursor.

Materials:

Iron(III) acetylacetonate (Fe(acac)₃)
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Cobalt(II) acetylacetonate (Co(acac)₂)

Triton X-100

Methanol

Milli-Q water

Nitrogen gas (N₂)

Equipment:

Volumetric flask

Heating mantle with temperature controller

Cooling system with water pump

Centrifuge

Procedure:

In a volumetric flask, combine 1 mmol of iron(III) acetylacetonate, 0.5 mmol of cobalt(II)
acetylacetonate, and 0.1 M of Triton X-100.[8]

Connect the flask to a cooling system and purge the system with nitrogen gas for 10

minutes.[8]

Heat the mixture to 260 °C and maintain this temperature for 60 minutes, during which the

solution will turn a dark color.[8]

Allow the solution to cool to room temperature and age for 24 hours.[8]

Centrifuge the solution at 8000 RPM for a total of five cycles.[8]

For the first three cycles, wash the precipitate with 5 mL of methanol.[8]

For the final two cycles, wash the precipitate with 5 mL of Milli-Q water.[8]
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The resulting product is cobalt ferrite nanoparticles with an average size of 5 nm.[8]

Deposition of Cobalt Oxide Thin Films via Metal-Organic
Chemical Vapor Deposition (MOCVD)
This protocol outlines the procedure for depositing cobalt oxide thin films on an alumina

substrate using cobalt(II) acetylacetonate as the metal-organic precursor.

Materials:

Cobalt(II) acetylacetonate (Co(acac)₂)

Alumina substrate

Equipment:

MOCVD reactor system

Substrate heater

Precursor vaporizer

Mass flow controllers

Vacuum system

Procedure:

Place the alumina substrate into the MOCVD reaction chamber.

Heat the substrate to the desired deposition temperature. Successful depositions have been

achieved at temperatures of 490 °C, 515 °C, 535 °C, and 565 °C.[9][10]

Heat the cobalt(II) acetylacetonate precursor in the vaporizer to ensure a stable vapor

pressure for delivery into the reactor.

Introduce the vaporized precursor into the reaction chamber using a carrier gas (e.g., Argon

or Nitrogen).
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The precursor thermally decomposes on the hot substrate surface, resulting in the deposition

of a cobalt oxide thin film.[9][10]

The thickness and morphology of the film can be controlled by adjusting the deposition

temperature, precursor flow rate, and deposition time. For instance, the maximum film

thickness was observed at a deposition temperature of 535 °C.[9][10]

Visualized Workflow and Relationships
The following diagrams illustrate key processes and relationships involving cobalt(II)
acetylacetonate.

Synthesis of CoFe2O4 Nanoparticles

Co(acac)2 + Fe(acac)3 + Triton X-100

Mixing in Volumetric Flask

Heating to 260°C under N2

Cooling & Aging (24h)

Centrifugation & Washing

CoFe2O4 Nanoparticles
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Click to download full resolution via product page

Caption: Workflow for Cobalt Ferrite Nanoparticle Synthesis.

MOCVD Process for Cobalt Oxide Thin Films

Co(acac)2 Vapor

Thermal Decomposition & Deposition

Heated Alumina Substrate

Cobalt Oxide Thin Film

Click to download full resolution via product page

Caption: MOCVD of Cobalt Oxide Thin Films.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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